Cas no 228267-64-9 (2-Oxazolidinone,3-[(3S)-3-methyl-1-oxopentyl]-4-(phenylmethyl)-, (4R)-)

• Product Name: 2-Oxazolidinone,3-[(3S)-3-methyl-1-oxopentyl]-4-(phenylmethyl)-, (4R)-
• CAS No: 228267-64-9
• MF: C₁₆H₂₁NO₃
• MW: 275.342844724655
• MDL: MFCD09991590
• CID: 245098
• PubChem ID: 11254369
• Update Time: 2025-04-19

2-Oxazolidinone,3-[(3S)-3-methyl-1-oxopentyl]-4-(phenylmethyl)-, (4R)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone,3-[(3S)-3-methyl-1-oxopentyl]-4-(phenylmethyl)-, (4R)-
• (4R)-4-benzyl-3-[(3S)-3-methylpentanoyl]-1,3-oxazolidin-2-one
• 4R-BENZYL-3-(3S-METHYL-PENTANOYL)-OXAZOLIDIN-2-ONE
• (3S,4R)-4-BENZYL-3-(3-METHYLPENTANOYL)-OXAZOLIDIN-2-ONE
• (4R,3'S)-3-(3'-methyl-1'-oxopentyl)-4-benzyl-2-oxazolidinone
• 2-Oxazolidinone,3-[(3S)-3-methyl-1-oxopentyl]-4-(phenylmethyl)-,(4R)
• 4-Benzyl-3-(3-methyl-pentanoyl)-oxazolidin-2-one
• AKOS017343749
• (4R)-4-Benzyl-3-[(3S)-3-methylpentanoyl]oxazolidin-2-one
• (4R)-4-benzyl-3-[(3S)-3-methylpentanoyl]-1, 3-oxazolidin-2-one
• DTXSID40460280
• (R)-4-Benzyl-3-((S)-3-methylpentanoyl)oxazolidin-2-one
• 228267-64-9
• MFCD09991590

• MDL： MFCD09991590
• Inchi： 1S/C16H21NO3/c1-3-12(2)9-15(18)17-14(11-20-16(17)19)10-13-7-5-4-6-8-13/h4-8,12,14H,3,9-11H2,1-2H3/t12-,14+/m0/s1
• InChI Key： KRDPQMGISZMVOQ-GXTWGEPZSA-N
• SMILES： O1C(N(C(C[C@@H](C)CC)=O)[C@@H](C1)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 275.15200
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.131
• Boiling Point: 424.9°C at 760 mmHg
• Flash Point: 210.7°C
• Refractive Index: 1.537
• PSA: 46.61000
• LogP: 2.95060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones